Cas no 1396794-63-0 (3-(2-methyl-1H-imidazol-1-yl)-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-ylpyridazine)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-ylpyridazine
• CAS No: 1396794-63-0
• MF: C₂₂H₂₁N₇OS
• MW: 431.513441801071
• CID: 6424296
• PubChem ID: 71791234
• Update Time: 2025-10-27

3-(2-methyl-1H-imidazol-1-yl)-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-ylpyridazine
• [4-[6-(2-methylimidazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone
• 1396794-63-0
• 3-(2-methyl-1H-imidazol-1-yl)-6-[4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]pyridazine
• VU0538694-1
• AKOS024541171
• (4-(6-(2-methyl-1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(2-phenylthiazol-4-yl)methanone
• F6235-0490

• Inchi： 1S/C22H21N7OS/c1-16-23-9-10-29(16)20-8-7-19(25-26-20)27-11-13-28(14-12-27)22(30)18-15-31-21(24-18)17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3
• InChI Key： AOWYDCNHJDOWQF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3C(C)=NC=C3)C=C2)CC1)(C1=CSC(C2=CC=CC=C2)=N1)=O

Computed Properties

• Exact Mass: 431.15282949g/mol
• Monoisotopic Mass: 431.15282949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on 3-(2-methyl-1H-imidazol-1-yl)-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-ylpyridazine

Compound CAS No 1396794-63-0: 3-(2-methyl-1H-imidazol-1-yl)-6-(4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl)pyridazine

The compound with CAS No 1396794-63-0, named 3-(2-methyl-1H-imidazol-1-yl)-6-(4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl)pyridazine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyridazine ring system, which serves as the central framework, connected to a piperazine moiety and an imidazole group, along with a thiazole substituent. These structural elements contribute to its versatile properties and make it a subject of interest for researchers in drug discovery and material science.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor binding. The presence of the piperazine ring in this compound adds significant flexibility and hydrogen bonding capacity, enhancing its potential as a bioactive agent. Piperazine is known for its ability to form stable interactions with biological targets, making it a valuable component in drug design. Furthermore, the imidazole group introduces aromaticity and additional hydrogen bonding sites, which are crucial for optimizing pharmacokinetic properties such as solubility and bioavailability.

The thiazole moiety attached to the piperazine ring introduces sulfur into the molecule, which can significantly influence the compound's electronic properties and reactivity. Thiazoles are known for their ability to act as electron-deficient heterocycles, making them suitable for applications in both organic synthesis and pharmaceuticals. The phenyl group attached to the thiazole further enhances the molecule's hydrophobicity, which can be advantageous in designing drugs with improved membrane permeability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. For instance, molecular docking studies have revealed that this compound has potential binding affinity towards various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential role in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediates such as imidazole derivatives and thiazole-containing precursors. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product. The use of modern catalytic systems and green chemistry principles has made this synthesis more efficient and environmentally friendly.

The pyridazine core of this compound is particularly interesting due to its conjugated π-system, which provides stability and reactivity depending on the substituents attached. Pyridazines are known for their applications in optoelectronic materials due to their ability to absorb light across a wide spectrum. This property makes them valuable candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Moreover, the combination of different heterocyclic rings in this molecule creates opportunities for exploring its photochemical properties. Recent research has shown that such compounds can exhibit interesting fluorescence behavior under UV light, making them potential candidates for sensing applications or as fluorescent markers in bioimaging.

In conclusion, the compound CAS No 1396794-63